Cas no 1219798-53-4 (N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3)

N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 is a deuterated analog of acetaminophen (paracetamol), featuring selective isotopic labeling at the phenyl ring (D4) and the acetyl group (D3). This compound is primarily used as an internal standard in mass spectrometry-based quantitative analyses, ensuring high precision and accuracy in pharmacokinetic and metabolic studies. The incorporation of deuterium minimizes interference from endogenous compounds, enhancing signal specificity. Its stable isotopic labeling also facilitates tracer studies in drug metabolism research. The product is synthesized with high isotopic purity (>98%), making it suitable for sensitive analytical applications. Its chemical stability and compatibility with common extraction protocols further support its utility in advanced biomedical research.
N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 structure
1219798-53-4 structure
Product Name:N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3
CAS No:1219798-53-4
MF:C8H9NO2
MW:158.21
MDL:MFCD08705146
CID:1066169
PubChem ID:131869277
Update Time:2025-05-21

N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 Chemical and Physical Properties

Names and Identifiers

    • N-(4-Hydroxyphenyl-2,3,5,6-d4)acetamide-2,2,2-d3
    • Acetaminophen-d
    • 1219798-53-4
    • A935742
    • D98769
    • DB-298430
    • 2,2,2-trideuterio-N-(2,3,5,6-tetradeuterio-4-hydroxyphenyl)acetamide
    • MS-22886
    • Acetaminophen-d7
    • CS-0255637
    • HY-66005S2
    • N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3
    • MDL: MFCD08705146
    • Inchi: 1S/C8H9NO2/c1-6(10)9-7-2-4-8(11)5-3-7/h2-5,11H,1H3,(H,9,10)
    • InChI Key: RZVAJINKPMORJF-UHFFFAOYSA-N
    • SMILES: N(C1C([H])=C([H])C(O)=C([H])C=1[H])C(=O)C([H])([H])[H]

Computed Properties

  • Exact Mass: 158.107265751g/mol
  • Monoisotopic Mass: 158.107265751g/mol
  • Isotope Atom Count: 7
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 387.8±25.0 °C at 760 mmHg
  • Flash Point: 188.4±23.2 °C
  • Vapor Pressure: No data available

N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 Security Information

N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 Pricemore >>

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Additional information on N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3

N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 (CAS No. 1219798-53-4): A Comprehensive Guide to Its Properties and Applications

In the realm of deuterated compounds and isotope-labeled chemicals, N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 (CAS No. 1219798-53-4) stands out as a highly specialized molecule with significant applications in pharmaceutical research, metabolomics, and analytical chemistry. This compound, often referred to as a deuterated acetaminophen derivative, is a stable isotope-labeled analog of paracetamol, making it invaluable for mass spectrometry and NMR studies.

The growing demand for isotope-labeled standards in drug development and biomedical research has propelled the interest in compounds like N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3. Researchers frequently search for terms such as "deuterated acetaminophen uses", "isotope-labeled standards for LC-MS", and "CAS 1219798-53-4 applications", reflecting the compound's relevance in modern scientific workflows. Its unique deuterium labeling pattern enhances detection sensitivity and reduces background interference, making it a preferred choice for quantitative analysis.

One of the key advantages of N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 is its role in pharmacokinetic studies. By incorporating deuterium atoms at specific positions, researchers can track the compound's metabolism and distribution in biological systems with unparalleled precision. This capability aligns with the increasing focus on personalized medicine and precision dosing, topics that dominate current discussions in healthcare innovation.

Another area where this compound excels is in environmental monitoring. With rising concerns about pharmaceutical pollutants in water systems, scientists use deuterated analogs like N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 as internal standards to measure trace levels of drugs in environmental samples. Searches for "deuterated standards for environmental analysis" and "CAS 1219798-53-4 in water testing" highlight its importance in this field.

From a synthetic chemistry perspective, the preparation of N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 involves sophisticated deuterium exchange and labeling techniques. These methods are often discussed in forums and publications focusing on isotope chemistry and advanced organic synthesis. The compound's high isotopic purity (>98%) ensures reliable performance in sensitive applications, a feature highly sought after by laboratories worldwide.

In summary, N-(4-HYDROXYPHENYL-2,3,5,6-D4)ACETAMIDE-2,2,2-D3 (CAS No. 1219798-53-4) is a versatile tool for researchers tackling challenges in drug metabolism, environmental science, and analytical method development. Its alignment with trending topics like precision medicine and sustainable chemistry ensures its continued relevance in the scientific community. For those exploring deuterated compounds or isotope-labeled pharmaceuticals, this molecule offers a robust solution for cutting-edge research.

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